Cas no 2229296-85-7 (2-methoxy-6-methyl-4-(pyrrolidin-2-yl)pyridine)

• Product Name: 2-methoxy-6-methyl-4-(pyrrolidin-2-yl)pyridine
• CAS No: 2229296-85-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6434143
• PubChem ID: 165865854
• Update Time: 2025-05-22

2-methoxy-6-methyl-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-methyl-4-(pyrrolidin-2-yl)pyridine
• EN300-1761459
• 2229296-85-7

• Inchi： 1S/C11H16N2O/c1-8-6-9(7-11(13-8)14-2)10-4-3-5-12-10/h6-7,10,12H,3-5H2,1-2H3
• InChI Key： PJBBJGUOLKDJAD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)C1CCCN1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-methoxy-6-methyl-4-(pyrrolidin-2-yl)pyridine

2-Methoxy-6-Methyl-4-(Pyrrolidin-2-Yl)Pyridine: A Comprehensive Overview

The compound 2-Methoxy-6-Methyl-4-(Pyrrolidin-2-Yl)Pyridine (CAS No. 2229296-85-7) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with a methoxy group at position 2, a methyl group at position 6, and a pyrrolidin-2-yl group at position 4. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity and reactivity.

Recent studies have highlighted the potential of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The pyrrolidin-2-yl group attached to the pyridine ring introduces a rigid yet flexible structure, which is often desirable in medicinal chemistry for improving bioavailability and binding affinity. Moreover, the methoxy and methyl substituents contribute to the electronic and steric properties of the molecule, making it a promising candidate for various therapeutic applications.

One of the most intriguing aspects of 2-Methoxy-6-Methyl-4-(Pyrrolidin-2-Yl)Pyridine is its ability to act as a scaffold for further functionalization. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced biological activity. For instance, by modifying the substituents on the pyridine ring, scientists have been able to design compounds with improved selectivity towards specific targets, such as protein kinases or ion channels.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound with higher yields and fewer environmental impacts.

In terms of applications, pyridine derivatives like this compound have found uses in diverse fields. In pharmacology, they are being investigated for their potential as anti-inflammatory agents, antiviral drugs, and anticancer therapies. In agrochemistry, these compounds are being explored as herbicides or insecticides due to their ability to disrupt key biochemical pathways in pests and weeds.

Furthermore, the electronic properties of pyridine derivatives make them attractive candidates for use in organic electronics. The conjugated π-system of the pyridine ring facilitates charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). By modifying the substituents on the pyridine ring, researchers can tune the electronic properties of these compounds to suit specific device requirements.

Recent research has also focused on understanding the interaction of pyridine derivatives with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how these compounds bind to their target proteins or enzymes. This knowledge is crucial for designing more effective drugs with fewer side effects.

In conclusion, 2-Methoxy-6-Methyl-4-(Pyrrolidin-2-Yl)Pyridine represents a valuable addition to the arsenal of organic compounds used in modern science. Its unique structure, versatile properties, and wide range of applications make it an exciting subject for further research. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications across multiple disciplines.